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Compound of Interest

N,N-Bis(3-
Compound Name: ) _
aminopropyl)methylamine

Cat. No.: B090873

An In-depth Technical Guide to N,N-Bis(3-aminopropyl)methylamine as a Polyamine Building
Block

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Bis(3-aminopropyl)methylamine, a branched polyamine, is a versatile building block in
modern chemical synthesis.[1] Its unique structure, featuring two primary amine groups and a
central tertiary amine, provides a trifunctional scaffold that is instrumental in constructing
complex molecular architectures. This guide offers an in-depth exploration of its properties,
synthesis, and diverse applications, with a particular focus on its role in drug development and
advanced materials science. The insights provided herein are intended to empower
researchers and professionals to harness the full potential of this remarkable molecule.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N,N-Bis(3-
aminopropyl)methylamine is fundamental to its effective application in research and
development. These properties dictate its reactivity, solubility, and handling requirements.
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Property Value Reference
CAS Number 105-83-9 [2]
Molecular Formula C7H19N3 [2]
Molecular Weight 145.25 g/mol [2]
Appearance Clear Liquid [3114]
Boiling Point 110-112 °C/6 mmHg [2][5]
Density 0.901 g/mL at 25 °C [2][5]
Refractive Index n20/D 1.4725 [2][5]
Melting Point -30to -28 °C [2]
Solubility Completely miscible in water [6]
SMILES CN(CCCN)CCCN

Synthesis Strategies

The synthesis of N,N-Bis(3-aminopropyl)methylamine can be achieved through several
established methodologies in organic chemistry. The choice of a particular synthetic route often
depends on the desired scale, purity requirements, and available starting materials.

Common Synthetic Approaches:

o Alkylation of Amines: This is a fundamental method for constructing the N,N-Bis(3-
aminopropyl)methylamine molecule and involves the formation of new carbon-nitrogen
bonds at a precursor amine.[7] A typical protocol might involve the reaction of a substrate
with a good leaving group, such as 3-chloropropylmethylamine, with ammonia.[7] In this
nucleophilic substitution, ammonia displaces the chloride to form one of the aminopropyl
arms.[7]

» Reductive Amination: This powerful technique for forming C-N bonds involves the reaction of
a carbonyl compound with an amine to create an imine or aminal intermediate, which is then
reduced to the final tertiary amine.[7] For the synthesis of N,N-Bis(3-
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aminopropyl)methylamine, this could involve reacting N-methyl-1,3-propanediamine with
formaldehyde, followed by a reduction step.[7]

Applications as a Polyamine Building Block

The trifunctional nature of N,N-Bis(3-aminopropyl)methylamine makes it a highly valuable
and versatile building block in a multitude of applications, from the synthesis of potential
therapeutics to the development of advanced polymers.

Drug Discovery and Development

Polyamines are crucial for cell growth and proliferation, and their concentrations are often
elevated in cancer cells.[8][9] This has led to the development of synthetic polyamine analogs
as potential antiproliferative agents.[8] N,N-Bis(3-aminopropyl)methylamine serves as a key
scaffold for creating these analogs.[5]

o Synthesis of Bioactive Molecules: It is utilized in the synthesis of various bioactive
molecules, including potential anticancer drugs.[5] For instance, it has been used to
synthesize new bischromone derivatives and polyamine derivatives containing dimeric
quinolone, cinnoline, and phthalimide moieties.[5]

e Antimicrobial and Antibiofilm Agents: The synthesis of branched polyamines is a strategy to
increase the net positive charge of molecules, which can enhance their antimicrobial activity,
particularly against Gram-negative bacteria.[10][11] A highly charged branched polyamine
has demonstrated antibiofilm activity.[10][11]

o Drug Delivery Systems: The amphiphilic properties of certain fatty amine derivatives, which
can be synthesized from building blocks like N,N-Bis(3-aminopropyl)methylamine, make
them suitable for drug delivery applications.[12] They can form micelles or liposomes to
encapsulate hydrophobic drugs, thereby improving their solubility and bioavailability.[12]

Polymer Chemistry and Materials Science

In polymer chemistry, N,N-Bis(3-aminopropyl)methylamine is a valuable component for
creating polymers with specific, desirable properties. Its structure, with two primary and one
tertiary amine, allows it to act as an effective chain extender and cross-linking agent.[7]
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e Epoxy Resins: A primary industrial application is as a curing agent or hardener for epoxy
resins.[7][13] The active hydrogens on the primary amines react with the epoxy groups to
form a crosslinked, robust polymer network.[14] This is crucial for applications in coatings
and adhesives.[15]

e Polyurethanes and Polyamides: It is used as a building block in the production of
polyamides, polyureas, and polyurethane-modified systems.[13] These polymers find use in
a wide array of applications, including elastomers, adhesives, and engineering plastics,
where flexibility and chemical resistance are important.

o Dendrimers and Hyperbranched Polymers: Its trifunctional nature makes it an ideal
candidate for the development of hyperbranched polymers and dendrimers, where controlled
molecular architecture is key.

Coordination Chemistry and Chelation

The three nitrogen atoms in N,N-Bis(3-aminopropyl)methylamine—two primary and one
tertiary—act as donor atoms, allowing the molecule to function as a tridentate Ns ligand.[7] This
enables it to bind to a metal center at three points, forming stable chelate rings.[7]

o Metal Complex Formation: It forms stable complexes with a variety of metal ions.[7] The
resulting coordination geometry depends on the metal ion and other ligands present. For
example, with nickel(ll), it can form a meridional coordination mode, while with zinc(ll), a
distorted trigonal bipyramidal geometry is observed.[7]

o Applications of Metal Complexes: These metal complexes have potential applications in
catalysis for organic synthesis, as well as in medicine and sensor technology.[7][16] The
biological activity of metal complexes is often enhanced compared to the free ligand.[17]

Experimental Protocols
General Protocol for the Synthesis of a Schiff Base
Ligand and its Metal Complexes

This protocol provides a general framework for the synthesis of a Schiff base ligand, which can
be derived from N,N-Bis(3-aminopropyl)methylamine, and its subsequent complexation with
a metal ion.
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» Synthesis of the Schiff Base Ligand:

o Dissolve the aldehyde or ketone starting material in a suitable solvent such as ethanol.

[¢]

Add an equimolar amount of N,N-Bis(3-aminopropyl)methylamine to the solution.

[¢]

Reflux the mixture for a specified period, monitoring the reaction progress by thin-layer
chromatography (TLC).[16]

[¢]

Upon completion, cool the reaction mixture to allow the Schiff base product to crystallize.

[e]

Filter the product, wash with a cold solvent, and dry under vacuum.[18]

e Synthesis of Metal Complexes:

[¢]

Prepare a solution of the Schiff base ligand in a suitable solvent (e.g., ethanol).

o In a separate flask, dissolve the metal salt (e.g., chloride or nitrate salt) in the same
solvent.

o Add the metal salt solution to the ligand solution, typically in a 1:2 metal-to-ligand molar
ratio.[16]

o Add a few drops of a base, such as ammonia, to the mixture.[16]
o Reflux the resulting mixture for several hours, again monitoring by TLC.[16]

o After cooling, the metal complex will precipitate. Filter the solid, wash, and dry thoroughly.
[16]

Protocol for Amine Alkylation

This protocol outlines a general procedure for the N-alkylation of an amine, a key reaction in
modifying polyamine structures.

e Reaction Setup:

o In a pressure bomb or a suitable reaction vessel, combine the amine (e.g., a derivative of
N,N-Bis(3-aminopropyl)methylamine) with a slight excess of the alkylating agent (e.qg.,
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methyl iodide).[19]
¢ Reaction Conditions:

o Heat the mixture at a specific temperature (e.g., 100°C) for an extended period (e.g., 24
hours).[19]

o Work-up:

o After cooling the reaction vessel, pour the contents into water.[19]

o Heat the agueous mixture to hydrolyze any remaining intermediates.[19]

o Extract the agueous layer with an organic solvent like ether to remove byproducts.[19]
« |solation of the Product:

o The desired alkylated amine, often as a salt, will remain in the aqueous layer. It can be
liberated by adding a strong base (e.g., sodium hydroxide) and then isolated by distillation
or extraction.[19]

Safety and Handling

N,N-Bis(3-aminopropyl)methylamine is a corrosive substance that can cause severe skin
burns and eye damage.[3][20] It is also toxic if swallowed or inhaled.[3] Therefore, strict safety
precautions must be observed during its handling and use.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles with a face shield, and protective clothing.[21][22]

e Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of vapors.[3][21]

» Handling: Avoid contact with skin, eyes, and clothing.[22] Wash hands thoroughly after
handling.[3] Do not eat, drink, or smoke in the work area.[21]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as acids and oxidizing agents.[20][21][23] The container
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should be stored locked up.[3]

o Spills and Disposal: In case of a spill, evacuate the area and ensure adequate ventilation.
Absorb the spill with an inert material and dispose of it as hazardous waste according to
local regulations.[21]

Visualizations
The Versatility of N,N-Bis(3-aminopropyl)methylamine
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Caption: Versatile applications of N,N-Bis(3-aminopropyl)methylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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